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Compound of Interest

Compound Name: Bisphenol A diphosphate

Cat. No.: B1337528

An In-depth Technical Guide to Bisphenol A
Diphosphate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Bisphenol A diphosphate
(BDP), focusing on its chemical structure, physicochemical properties, synthesis protocols, and
mechanisms of action. The information is intended to support research and development
activities in material science and toxicology.

Chemical Identity and Structure

Bisphenol A diphosphate is an organophosphate compound characterized by a Bisphenol A
(BPA) core functionalized with two phosphate groups. This structure is key to its primary
application as a flame retardant.

IUPAC Name: [4-[2-(4-phosphonooxyphenyl)propan-2-yllphenyl] dihydrogen phosphate.[1][2]

Chemical Structure: The molecule consists of a central bisphenol A backbone where two
phosphate groups (PO(OH)2) are attached to the para position of each phenyl ring via an ester
linkage.

(A 2D chemical structure diagram would be placed here in a full whitepaper)
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Physicochemical and Identification Data

The key identifiers and properties of Bisphenol A diphosphate are summarized in the tables
below for easy reference and comparison.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 181028-79-5[1][2][3][4]

Alternate CAS 75805-15-1[1][2]

Molecular Formula C1sH1808P2[1][2][3][4]

Molecular Weight 388.25 g/mol [1][2][4]

InChl Key LAUIXFSZFKWUCT-UHFFFAOYSA-N[1]

CC(C)(C1=CC=C(C=C1)OP(=0)
(0)0)C2=CC=C(C=C2)OP(=0)(0)O[1]

Canonical SMILES

Table 2: Physicochemical Properties

Property Value Conditions

Colorless to light yellow

Appearance viscous liquid or white powder. Standard
[51[6]
Density 1.25 - 1.5 g/em3[1][3][4] 25°C
Melting Point 41.3 - 68.6 °C[4]
Boiling Point Decomposes >201 °C[4] Atmospheric Pressure
Water Solubility ~0.415 mg/L[4] 20 °C
Log P (octanol/water) > 6.0[4] 25°C
Vapor Pressure < 0.001 Pa[4] 25 °C (Estimated)
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Experimental Protocols: Synthesis

Bisphenol A diphosphate is typically synthesized via the phosphorylation of Bisphenol A.
Below is a representative experimental protocol derived from established methodologies.

Objective: To synthesize Bisphenol A diphosphate from Bisphenol A and a phosphorylating
agent.

Materials:

Bisphenol A (BPA)

o A suitable phosphorylating agent (e.g., phosphorus oxychloride or a chlorophosphate
compound)

e Anhydrous non-polar solvent (e.g., dichloromethane, toluene)

» Tertiary amine catalyst (e.qg., triethylamine)

e Deionized water

e 95% Ethanol

Equipment:

e 500 mL three-neck round-bottom flask

e Reflux condenser

e Dropping funnel

e Magnetic stirrer and stir bar

e Thermometer

e Heating mantle

« Filtration apparatus (e.g., Bichner funnel)
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« Rotary evaporator

Methodology:

Reaction Setup: Assemble the reaction flask with the stirrer, reflux condenser, and dropping
funnel in a fume hood. Ensure all glassware is dry.

o Reactant Addition: Add 0.1 mol of Bisphenol A to the flask, followed by the anhydrous non-
polar solvent. Stir the mixture until the BPA is fully dissolved.

e Phosphorylation: Add the phosphorylating agent (e.g., chlorophosphate) to the dropping
funnel. A molar ratio of approximately 2.1:1 (phosphorylating agent to Bisphenol A) is
recommended.[3]

o Catalysis and Reaction: Begin to slowly add the phosphorylating agent to the stirred BPA
solution. Concurrently, add 0.12 mol of the catalyst (triethylamine) dropwise from a separate
funnel. Maintain the reaction temperature at approximately 35 °C.[3]

e Reaction Monitoring: Allow the reaction to proceed for 4 hours.[3] The reaction progress can
be monitored by a suitable technique, such as High-Performance Liquid Chromatography
(HPLC), to confirm the disappearance of the Bisphenol A starting material.[3]

o Work-up and Purification:

o Once the reaction is complete, cool the mixture to room temperature. A precipitate of
triamine hydrochloride will form.

o Filter the reaction mixture to remove the solid hydrochloride salt.[3]

o Wash the filtrate with hot deionized water three times in a separatory funnel to remove any
remaining water-soluble impurities.

o Dry the organic layer over an anhydrous drying agent (e.g., MgSOQa), filter, and remove the
solvent under reduced pressure using a rotary evaporator to yield the crude product.

e Recrystallization:

o Dissolve the crude product in hot 95% ethanol.
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o Stir the solution and cool to 0 °C to induce precipitation of the purified Bisphenol A
diphosphate as a white crystalline solid.[3]

o Wash the collected crystals with a small amount of cold ethanol three times.

o Dry the final product in a vacuum oven until a constant weight is achieved.
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1. Reaction Setup
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2. Synthesis
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3. Purification
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Caption: Experimental workflow for the synthesis of Bisphenol A diphosphate.
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Mechanism of Action

Bisphenol A diphosphate has two primary mechanisms of action: as a flame retardant in
materials science and as a potential endocrine disruptor in biological systems, largely inferred
from its parent compound, Bisphenol A.

BDP functions as a highly effective halogen-free flame retardant in polymers like
polycarbonates and epoxy resins.[5] Its action involves processes in both the condensed (solid)
phase and the gas phase during combustion.

o Condensed Phase Action: Upon exposure to high heat, the phosphate ester bonds
hydrolyze, releasing phosphoric acid. This acid acts as a catalyst to dehydrate the polymer,
promoting the formation of a stable, insulating layer of char on the material's surface.[7] This
char barrier limits the transfer of heat to the underlying material and restricts the flow of
flammable volatile gases to the flame.

e Gas Phase Action: Volatile phosphorus-containing compounds can also be released during
thermal decomposition. These species act as radical scavengers in the gas phase (the
flame), interrupting the highly exothermic chain reactions of combustion.[7]
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Caption: Dual mechanism of action for BDP as a flame retardant.

Specific signaling pathway data for Bisphenol A diphosphate is not extensively documented
in current literature. However, due to its chemical structure derived from Bisphenol A (BPA), its
toxicological profile is often considered in the context of BPA's known endocrine-disrupting
properties.[1][8][9] BPA is a well-studied xenoestrogen that interacts with multiple hormonal
signaling pathways.[6][10][11]
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Note: The following pathway describes the mechanism for Bisphenol A (BPA) and serves as the
primary toxicological model for its derivatives until specific data for BDP becomes available.

BPA can interfere with the endocrine system through genomic and non-genomic pathways by
binding to several nuclear receptors:[2]

» Nuclear Estrogen Receptors (ERa and ER[3): BPA binds to these receptors, causing the
complex to translocate to the nucleus. Here, it can bind to Estrogen Response Elements
(EREs) on DNA to directly regulate gene expression (genomic pathway) or interact with other
transcription factors to indirectly modulate gene expression.[2]

 Membrane-Associated Estrogen Receptors (MERs) & GPER: BPA can also bind to estrogen
receptors located on the cell membrane, including the G-protein-coupled estrogen receptor
(GPER).[2] This triggers rapid, non-genomic signaling cascades inside the cell, such as the
MAPK and PI3K/AKT pathways, which can lead to downstream changes in cellular function

and gene expression.[2][10]
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Caption: Postulated biological signaling of BDP, based on its parent compound BPA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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